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For researchers, scientists, and drug development professionals, ensuring that datasets are

Findable, Accessible, Interoperable, and Reusable (FAIR) is paramount for the advancement of

scientific inquiry. The Collaborative Open Plant Omics (COPO) platform is a valuable tool

designed to facilitate the submission of FAIR data to public repositories.[1][2][3] This guide

provides a comprehensive comparison of methods to verify the FAIR compliance of datasets

submitted through COPO and introduces alternative platforms with similar goals.

The Role of COPO in Achieving FAIR Data
COPO acts as a metadata brokering platform, guiding researchers in annotating their datasets

with rich, standardized metadata before submission to public archives.[1][4] By enforcing

community-sanctioned standards and ontologies, COPO directly addresses the "Accessible"

and "Interoperable" tenets of the FAIR principles.[1][5] The platform's wizard-based submission

process simplifies the often complex task of metadata creation, thereby lowering the barrier to

producing FAIR datasets.[1]
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Several automated tools are available to assess the FAIRness of a digital object, such as a

dataset, programmatically. These tools can be used to evaluate datasets submitted via COPO,

providing a quantitative measure of their compliance with the FAIR principles.

Tool Description Key Features Output

F-UJI

An open-source web

service that assesses

the FAIRness of

research data objects

based on the

FAIRsFAIR Data

Object Assessment

Metrics.[1][6]

- Evaluates based on

a persistent identifier

(e.g., DOI). - Provides

a score for each FAIR

principle. - Offers a

detailed report with

suggestions for

improvement.

JSON format with

detailed scoring and

logs.

FAIR-Checker

A web-based tool that

evaluates the

FAIRness of digital

resources by

leveraging semantic

web technologies.

- Checks for the use

of standard and

recognized ontologies.

- Provides

recommendations for

improving FAIRness. -

Can assess datasets,

software, and other

digital objects.

A web-based report

with scores and

improvement tips.

FAIR Evaluation

Services

A service that

evaluates the

FAIRness of a

resource against a

collection of "Maturity

Indicator Tests".

- Allows for

community-defined

collections of tests. -

Provides a

quantitative

assessment of

FAIRness. - Can be

used to test specific or

all FAIR principles.

JSON-LD formatted

results with persistent

identifiers for the

evaluation.

Experimental Protocol: Assessing a COPO-
submitted Dataset with F-UJI

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://eosc.eu/roadmap/best-practices-and-evaluation-of-fair-principles-for-sensitive-data/
https://fair-impact.eu/news/ensuring-fair-standards-essential-metrics-tools-guidelines-your-data-software-semantic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the steps to assess the FAIR compliance of a dataset submitted to a

public repository via COPO using the F-UJI automated tool.

Objective: To obtain a quantitative assessment of the FAIRness of a dataset.

Materials:

A persistent identifier (e.g., DOI, Accession Number) for the dataset submitted through

COPO.

A web browser with an internet connection.

Procedure:

Navigate to the F-UJI Web Interface: Open a web browser and go to the F-UJI tool's website.

Enter the Persistent Identifier: Locate the input field for the persistent identifier. Copy and

paste the DOI or other persistent identifier of the COPO-submitted dataset into this field.

Initiate the Assessment: Click the "Assess" or equivalent button to start the evaluation

process. F-UJI will then retrieve the metadata associated with the identifier and run a series

of automated tests based on the FAIRsFAIR metrics.

Review the Results: Once the assessment is complete, F-UJI will display a summary of the

results, typically including an overall FAIR score and individual scores for Findability,

Accessibility, Interoperability, and Reusability.

Analyze the Detailed Report: For a more in-depth understanding, navigate to the detailed

report. This report will provide a breakdown of each metric tested, the outcome of the test,

and the evidence used for the assessment.

Identify Areas for Improvement: The detailed report will highlight any failed tests and provide

suggestions for improving the FAIRness of the dataset. This information can be used to

refine metadata and data submission practices for future datasets.
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While COPO is a powerful tool, several other platforms also support the creation and

submission of FAIR data.

Platform Description Key Features

CEDAR (Center for Expanded

Data Annotation and Retrieval)

A platform that allows users to

create and use metadata

templates to ensure the

submission of complete and

standardized metadata.[7]

- Focus on creating rich,

machine-readable metadata. -

Library of templates for various

experimental types. - Supports

the use of controlled

vocabularies and ontologies.

Dendro

An open-source research data

management platform that

supports collaborative data

storage, description, and

deposit.[1][8]

- Consolidates the entire

research data management

workflow. - Automatic DOI

attribution. - Faceted search

for datasets.

Comparative Overview
Feature COPO CEDAR Dendro

Primary Function
Metadata brokering

and data submission

Metadata template

creation and authoring

Collaborative research

data management

Metadata Approach
Wizard-based

metadata annotation

Template-based

metadata creation

Collaborative

metadata description

FAIR Principle Focus
Accessibility,

Interoperability

Findability,

Interoperability,

Reusability

Findability,

Accessibility

Repository Integration

Broad integration with

public repositories

(e.g., ENA)

Can be used with

various repositories

Exports to multiple

repository platforms

(e.g., Zenodo, CKAN)

User Interface
Guided wizards for

submission

Template creation and

filling interface

Project-based

collaborative

workspace
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Visualizing the FAIR Verification Workflow
The following diagrams illustrate the key processes involved in submitting and verifying the

FAIR compliance of datasets.

Researcher's Domain Public Repository FAIR Verification

Researcher with Dataset COPO Platform

Submits data and
annotates metadata Public Data

Repository (e.g., ENA)
Brokers submission Automated FAIR

Assessment Tool (e.g., F-UJI)

Retrieves dataset
using PID FAIR Compliance

Report

Generates

Click to download full resolution via product page

FAIR Data Submission and Verification Workflow.

FAIR Principles

Data Submission Platforms

FindableAccessible Interoperable Reusable

COPO CEDARDendro

Click to download full resolution via product page

Relationship between Platforms and FAIR Principles.

Conclusion
Verifying the FAIR compliance of datasets is a critical step in the research data lifecycle. While

platforms like COPO are instrumental in guiding researchers toward creating FAIR data, the

use of automated assessment tools provides a necessary, objective verification of these efforts.

By understanding the capabilities of COPO, its alternatives, and the available assessment
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tools, researchers, scientists, and drug development professionals can enhance the value and

impact of their research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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